Diphenylchloroacetic acid morpholide
Description
Diphenylchloroacetic acid morpholide is a synthetic organic compound characterized by a morpholide group (a morpholine-derived amide) attached to a diphenylchloroacetic acid backbone. Morpholides are widely utilized in medicinal and industrial chemistry due to their stability and bioactivity.
Properties
Molecular Formula |
C18H18ClNO2 |
|---|---|
Molecular Weight |
315.8 g/mol |
IUPAC Name |
2-chloro-1-morpholin-4-yl-2,2-diphenylethanone |
InChI |
InChI=1S/C18H18ClNO2/c19-18(15-7-3-1-4-8-15,16-9-5-2-6-10-16)17(21)20-11-13-22-14-12-20/h1-10H,11-14H2 |
InChI Key |
FGOQDFWSJWDDSH-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCN1C(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues
Lysergic Acid Morpholide (LSM-775)
3,3-Diaryl Acrylic Acid Morpholides
- Examples : 3-(4-chloro-phenyl)-3-(3,4-dimethoxyphenyl) acrylic acid morpholide and related derivatives .
- Similarity : Shares the morpholide functional group and diaryl substitution pattern.
Oleanolic Acid Morpholide Derivatives
- Example: Oxime of oleanolic acid morpholide acylated with acetylsalicylic acid (ASA) .
- Application : Demonstrated anti-inflammatory activity, suggesting morpholide groups enhance bioavailability or target affinity.
- Divergence: The triterpenoid backbone of oleanolic acid differs significantly from diphenylchloroacetic acid’s aromatic system.
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